N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3-[(3-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19FN2O5/c1-30-19-11-10-16(13-20(19)31-2)26-24(29)22-21(17-8-3-4-9-18(17)32-22)27-23(28)14-6-5-7-15(25)12-14/h3-13H,1-2H3,(H,26,29)(H,27,28)
• InChI Key: PEEVMJBOACYHII-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC=C4)F)OC
• Molecular Formula: C24H19FN2O5
• Molecular Weight: 434.4 g/mol
• CAS No.: 888450-09-7

Description

N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H19FN2O5 and its molecular weight is 434.423. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research efforts have been directed towards synthesizing novel compounds with structural similarities or modifications to N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide. These studies aim at exploring new synthetic pathways, understanding structure-activity relationships, and enhancing the physicochemical properties of these compounds for potential therapeutic applications (Owton et al., 1995), (Hsiao et al., 2000).

Biological Activity Evaluation

• Several studies have synthesized and evaluated derivatives of this compound for their antiulcer, anticancer, and antimicrobial activities. These investigations are crucial for identifying potential therapeutic agents and understanding the molecular basis of their action. For instance, derivatives have shown significant antiulcer activity in animal models (Hosokami et al., 1992), while others demonstrated potent and selective inhibitory effects against cancer cell lines (Mortimer et al., 2006).

Antitumor Properties

• Compounds structurally related to this compound have been synthesized and evaluated for their antitumor properties, particularly against lung, colon, and breast cancer cell lines. These studies highlight the potential of such compounds in the development of new cancer therapies (Mortimer et al., 2006).

Novel Synthetic Pathways

• Research has also focused on developing novel synthetic routes to create derivatives of this compound. These synthetic approaches are aimed at improving the yield, purity, and scalability of these compounds for further study and potential therapeutic use (Bhaskar et al., 2019).